Cas no 210706-03-9 (4-tert-Butyl-1-(ethoxycarbonylmethoxy)thiacalix4arene)

• Product Name: 4-tert-Butyl-1-(ethoxycarbonylmethoxy)thiacalix4arene
• CAS No: 210706-03-9
• MF: C₅₆H₇₂O₁₂S₄
• MW: 1065.4237
• MDL: MFCD06797059
• CID: 911052
• PubChem ID: 87565145
• Update Time: 2024-11-08

4-tert-Butyl-1-(ethoxycarbonylmethoxy)thiacalix4arene Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-1-(ethoxycarbonylmethoxy)thiacalix[4]arene
• 4-TERT-BUTYL-1-(ETHOXY-CARBONYLMETHOXY)-THIACALIX[4]ARENE
• Tetra-tert-butyl[tetrakis(ethoxycarbonylmethoxy)]tetrathiacalix[4]arene
• AGN-PC-0LP4U9
• p-tert-butylthiacalix[4]arenetetraethyl acetate
• 4-t-butyl-1-(ethoxycarbonylmethoxy)thiacalix[4]arene
• 4-tert-Butyl-1-(ethoxycarbonylmethoxy) thiacalix[4]arene
• Ethyl 2-[[5,11,17,23-tetratert-butyl-26,27,28-tris(2-ethoxy-2-oxoethoxy)-2,8,14,20-tetrathiapentacyc
• 4-tert-Butyl-1-(ethoxycarbonylmethoxy)thiacalix4arene
• J-700388
• ethyl 2-[[5,11,17,23-tetratert-butyl-26,27,28-tris(2-ethoxy-2-oxoethoxy)-2,8,14,20-tetrathiapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaen-25-yl]oxy]acetate
• ethyl 2-{[5,11,17,23-tetra-tert-butyl-26,27,28-tris(2-ethoxy-2-oxoethoxy)-2,8,14,20-tetrathiapentacyclo[19.3.1.1?,?.1?,??.1??,??]octacosa-1(25),3(28),4,6,9,11,13(27),15(26),16,18,21,23-dodecaen-25-yl]oxy}acetate
• F1170-0436
• 210706-03-9
• ethyl 2-{[5,11,17,23-tetra-tert-butyl-26,27,28-tris(2-ethoxy-2-oxoethoxy)-2,8,14,20-tetrathiapentacyclo[19.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?]octacosa-1(25),3(28),4,6,9,11,13(27),15,17,19(26),21,23-dodecaen-25-yl]oxy}acetate
• MFCD06797059
• 252287-26-6
• AKOS026706014
• Tetraethyl 2,2',2'',2'''-((15,35,55,75-tetra-tert-butyl-2,4,6,8-tetrathia-1,3,5,7(1,3)-tetrabenzenacyclooctaphane-12,32,52,72-tetrayl)tetrakis(oxy))tetraacetate
• starbld0009505
• DTXSID80413134
• T70559
• Acetic acid, 2,2',2'',2'''-[[5,11,17,23-tetrakis(1,1-dimethylethyl)-2,8,14,20-tetrathiapentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-25,26,27,28-tetrayl]tetrakis(oxy)]tetrakis-, 1,1',1'',1'''-tetraethyl ester, stereoisomer

• MDL： MFCD06797059
• Inchi： 1S/C56H72O12S4/c1-17-61-45(57)29-65-49-37-21-33(53(5,6)7)22-38(49)70-40-24-35(55(11,12)13)26-42(51(40)67-31-47(59)63-19-3)72-44-28-36(56(14,15)16)27-43(52(44)68-32-48(60)64-20-4)71-41-25-34(54(8,9)10)23-39(69-37)50(41)66-30-46(58)62-18-2/h21-28H,17-20,29-32H2,1-16H3
• InChI Key： IGVIIKFHGZNQFL-UHFFFAOYSA-N
• SMILES： S1C2C(=C(C([H])=C(C=2[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])SC2C(=C(C([H])=C(C=2[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])SC2=C(C(=C([H])C(=C2[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])SC2=C(C1=C([H])C(=C2[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])OC([H])([H])C(=O)OC([H])([H])C([H])([H])[H])OC([H])([H])C(=O)OC([H])([H])C([H])([H])[H])OC([H])([H])C(=O)OC([H])([H])C([H])([H])[H])OC([H])([H])C(=O)OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 1064.39000
• Monoisotopic Mass: 1064.39066242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 72
• Rotatable Bond Count: 24
• Complexity: 1440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 16
• Topological Polar Surface Area: 243

Experimental Properties

• PSA: 243.32000
• LogP: 13.56240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons